Cas no 27653-49-2 (2,4-Pyrimidinediamine,6-ethyl-5-phenyl-)

2,4-Pyrimidinediamine,6-ethyl-5-phenyl- structure
27653-49-2 structure
Product Name:2,4-Pyrimidinediamine,6-ethyl-5-phenyl-
CAS No:27653-49-2
MF:C12H14N4
MW:214.266361713409
CID:261760
PubChem ID:93114
Update Time:2025-04-19

2,4-Pyrimidinediamine,6-ethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine,6-ethyl-5-phenyl-
    • 6-ethyl-5-phenylpyrimidine-2,4-diamine
    • TCMDC-124296
    • XREDUPOVEQDQQS-UHFFFAOYSA-N
    • PD005058
    • 2,4-Diamino-6-ethyl-5-phenylpyrimidine
    • 6-Ethyl-5-phenyl-2,4-pyrimidinediamine #
    • CHEMBL22148
    • BRN 0190097
    • Q27096794
    • DTXSID70182029
    • Pyrimidine, 2,4-diamino-6-ethyl-5-phenyl-
    • KMJ59LN22F
    • BDBM18788
    • GNF-PF-26
    • NS00070831
    • 2,4-Diamino-5-phenyl-6-ethylpyrimidine
    • DB07577
    • CP7
    • Oprea1_813184
    • UNII-KMJ59LN22F
    • 5-Phenyl-6-ethyl-2,4-diaminopyrimidine
    • SCHEMBL3498787
    • 27653-49-2
    • Diamino-5-phenyl-6-ethylpyrimidine, 2,4-
    • Inchi: 1S/C12H14N4/c1-2-9-10(8-6-4-3-5-7-8)11(13)16-12(14)15-9/h3-7H,2H2,1H3,(H4,13,14,15,16)
    • InChI Key: XREDUPOVEQDQQS-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC(=C(C2C=CC=CC=2)C=1CC)N

Computed Properties

  • Exact Mass: 214.12202
  • Monoisotopic Mass: 214.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • Density: 1.1726 (rough estimate)
  • Boiling Point: 344.41°C (rough estimate)
  • Flash Point: 268.7°C
  • Refractive Index: 1.5000 (estimate)
  • PSA: 77.82
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